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Compound of Interest

Compound Name: MES sodium salt

CAS No.: 71119-23-8

Cat. No.: B011074

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling

of 2-(N-morpholino)ethanesulfonic acid (MES) powder, a common buffering agent in

biochemical and biological research. Adherence to these guidelines is crucial for ensuring

personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
MES powder is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), MES monohydrate can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1] It is also harmful if

swallowed.[2]

Table 1: GHS Hazard Classification for MES Monohydrate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source:[1][2]

A key physical hazard associated with many fine organic powders, including MES, is the

potential for a dust explosion.[2][3][4] This can occur if the powder is dispersed in the air in

sufficient concentrations in the presence of an ignition source within a confined space.[2][4]

Physical and Chemical Properties
Understanding the properties of MES powder is fundamental to its safe handling.

Table 2: Physical and Chemical Properties of MES Monohydrate
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Property Value

Appearance White crystalline powder

Odor Odorless

Molecular Formula C₆H₁₃NO₄S · H₂O

Molecular Weight 213.25 g/mol [5]

Melting Point >300 °C (>572 °F)[2][6]

pH 3.5 - 5.5 (0.5M solution)[2]

pKa 6.15 at 25°C[7]

Water Solubility Soluble[5]

Vapor Pressure Negligible[2]

Source:[2][5][6]

Hierarchy of Controls
To mitigate the risks associated with MES powder, a hierarchical approach to hazard control

should be implemented. This strategy prioritizes controls from most to least effective.
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Hierarchy of Controls for MES Powder Handling
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Most
Effective

Engineering Controls
(Fume hoods, ventilation, containment)

Administrative Controls
(SOPs, training, labeling)
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Least
Effective
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Caption: Hierarchy of hazard controls for handling MES powder.

Safe Handling and Storage
4.1 Handling

Ventilation: Always handle MES powder in a well-ventilated area.[1][7] Use of a chemical

fume hood or a powder weighing station with appropriate exhaust ventilation is highly
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recommended to minimize inhalation of dust particles.[2][8]

Avoid Dust Formation: Take care to avoid dispersing dust into the air.[2][9] Use non-sparking

tools and clean up spills in a manner that does not generate airborne dust.[2]

Hygiene: Do not eat, drink, or smoke in areas where MES powder is handled.[1][10] Wash

hands thoroughly after handling the material.[1][2]

4.2 Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5][9]

Conditions to Avoid: Avoid exposure to excess heat and incompatible materials.[5][9]

Incompatible Materials: Store away from strong oxidizing agents.[5][9]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling MES powder to prevent exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or eyeglasses

that comply with OSHA's eye and face

protection regulations (29 CFR 1910.133) or

European Standard EN166.[2]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)

and a lab coat or other protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection

If ventilation is inadequate or for nuisance levels

of dust, use a type N95 (US) or type P1 (EN

143) dust mask.[2] For higher exposure

potential, a NIOSH-approved self-contained

breathing apparatus may be necessary.[1][2]
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Source:[1][2]
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4. Use in Experiment
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(Wet wipe)

6. Dispose of Waste
(Follow institutional

guidelines)

7. Return & Store
MES Powder

(Tightly sealed)
End
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Caption: Standard handling workflow for MES powder in a laboratory setting.

Emergency Procedures
6.1 First Aid Measures

Immediate action is required in case of exposure.

Table 4: First Aid Measures for MES Powder Exposure
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If not breathing,

give artificial respiration.[2] Seek medical

attention if symptoms persist.

Skin Contact

Wash the skin with plenty of soap and water for

at least 15 minutes.[2][11] Remove

contaminated clothing.[2] Get medical aid if

irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Call a poison center or a doctor if you

feel unwell.[1][2] Never give anything by mouth

to an unconscious person.[2]

Source:[1][2][11]
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Caption: Emergency first aid response flowchart for MES powder exposure.

6.2 Accidental Release Measures (Spills)

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as

described in Section 5.0.[9][12] Evacuate unnecessary personnel from the area.[12]

Environmental Precautions: Prevent the powder from entering drains, sewers, or public

waters.[1][10]

Cleanup Methods: Moisten the spilled material with water to reduce airborne dust.[2] Use

non-sparking tools to mechanically recover the product.[1][2] Sweep or vacuum up the

spillage and place it in a suitable, closed container for disposal.[9]

6.3 Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b011074/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-safety-precautions-for-handling-mes-powder
http://www.thermofishersci.in/msds/mes-buffer.pdf
https://www.mpbio.com/media/document/file/sds/dest/m/p/_/m/s/d/s/_/1/9/4/8/3/MP_MSDS_194835_US_EN.pdf
https://www.mpbio.com/media/document/file/sds/dest/m/p/_/m/s/d/s/_/1/9/4/8/3/MP_MSDS_194835_US_EN.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/B-MES250_SDS-EN.pdf
https://www.dojindo.com/products/sds/GB12.pdf
https://biospectra.us/media/jevdb1od/mesmonohydrate07242020-sds.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/B-MES250_SDS-EN.pdf
https://biospectra.us/media/jevdb1od/mesmonohydrate07242020-sds.pdf
http://www.thermofishersci.in/msds/mes-buffer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1][9]

Specific Hazards: Thermal decomposition can release irritating and toxic fumes, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and sulfur oxides.[5][9]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][2]

Experimental Protocols
7.1 Protocol: Safe Weighing and Solution Preparation of MES Powder

Preparation: Before handling the powder, confirm the laboratory's ventilation system is

operational. Designate a specific workspace for the procedure, preferably within a chemical

fume hood or powder containment hood.

PPE: Don all required PPE: a lab coat, nitrile gloves, and chemical safety goggles. If not

using a containment hood, a dust mask (N95 or equivalent) is required.

Weighing: Place a weigh boat on a calibrated analytical balance inside the ventilated

enclosure. Tare the balance. Carefully scoop the desired amount of MES powder onto the

weigh boat using a clean spatula, minimizing any disturbance that could create dust.

Dissolving: In the fume hood, place a beaker containing approximately 80% of the final

desired volume of solvent (e.g., deionized water) on a stir plate.[7] Gently transfer the

weighed MES powder into the solvent. Avoid "dumping" the powder, which can create dust.

Mixing: Begin stirring the solution slowly to dissolve the powder. Once dissolved, the pH can

be adjusted as needed using NaOH or HCl.[7]

Final Volume: Transfer the solution to a volumetric flask and add solvent to reach the final

desired volume.

Cleanup: Decontaminate the spatula and work surface using a wet wipe or towel. Dispose of

the weigh boat and any contaminated wipes in the appropriate chemical waste container.

Post-Procedure: Remove PPE and wash hands thoroughly with soap and water.
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7.2 Protocol: Emergency Procedure for MES Powder Spill

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or has created a significant dust cloud, evacuate the immediate

area.

Ventilate: Ensure the area is well-ventilated. If safe to do so, increase exhaust ventilation.

Assess and Secure: From a safe distance, assess the extent of the spill. Restrict access to

the area.

Don PPE: Before cleanup, don appropriate PPE, including a respirator, chemical resistant

gloves, safety goggles, and a lab coat.

Contain and Clean:

Gently cover the spill with damp paper towels or use a water mist to prevent dust from

becoming airborne. Do not use a dry brush or compressed air.

Carefully scoop the moistened material into a clearly labeled, sealable waste container

using non-sparking tools.

Perform a final decontamination of the area with wet wipes.

Disposal: Dispose of the sealed waste container and all contaminated materials according to

institutional and local environmental regulations.[1]

Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety

(EHS) department as per institutional policy.

Waste Disposal
Dispose of MES powder and contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.[1][13] Do not allow the product to be released into

the environment or sewage system.[1][12][13] Unused buffer or contaminated materials should

be collected and handled by a licensed professional waste disposal service.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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